Cas no 149429-24-3 (13H-Benz[5,6]indolo[3,2-c]quinoline)

13H-Benz[5,6]indolo[3,2-c]quinoline Properties

Names and Identifiers

• 13H-Benz[5,6]indolo[3,2-c]quinoline
• 13H-Benzo[5,6]indolo[3,2-c]quinoline
• DTXSID80933645
• 13H-Benz(5,6)indolo(3,2-c)quinoline
• 149429-24-3
• InChI=1/C19H12N2/c1-2-6-13-10-18-15(9-12(13)5-1)16-11-20-17-8-4-3-7-14(17)19(16)21-18/h1-11,21H
• +Expand

• InChIKey： WCNKEWMBZFDYGK-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H12N2/c1-2-6-13-10-18-15(9-12(13)5-1)16-11-20-17-8-4-3-7-14(17)19(16)21-18/h1-11,21H
• SMILES： C1C=CC=C2C=1C1NC3C(=CC4C=CC=CC=4C=3)C=1C=N2

Computed Properties

• Exact Mass: 268.10016
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 268.100048391g/mol
• Heavy Atom Count: 21
• Complexity: 395
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68